2-(4-Hydroxypyrrolidin-2-on-1-yl)-ethyl acetate

• Molecular Formula: C8H13NO4
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 2-(4-hydroxy-2-oxopyrrolidin-1-yl)ethyl acetate
• InChI: InChI=1S/C8H13NO4/c1-6(10)13-3-2-9-5-7(11)4-8(9)12/h7,11H,2-5H2,1H3
• InChI Key: XBZXYILFISUTDL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCN1CC(CC1=O)O

Description

2-(4-Hydroxypyrrolidin-2-on-1-yl)-ethyl acetate is a useful research compound. Its molecular formula is C8H13NO4 and its molecular weight is 187.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Twenty-eight ml. of hexamethyldisilazane and 3 drops of trimethylchlorosilane are added to 10 g. γ-amino-3-hydroxybutyric acid in 100 ml. anhydrous acetonitrile. The reaction mixture is heated under reflux in a current of nitrogen until a clear solution is obtained. The resulting mixture is cooled to ambient temperature and 50 ml. propylene oxide are added thereto, followed by the dropwise addition of 9.4 ml. ethyl bromoacetate. The reaction mixture is heated under reflux for 15 hours, cooled to ambient temperature and then evaporated to dryness in vacuo. The residue obtained, which contains crude 2-(4-trimethyl-silyloxypyrrolidin-2-on-1-yl)-ethyl acetate is separated by chromatography on a eluting silica gel column, using ethyl acetate as elution agent. Eight g. 2-(4-Hydroxypyrrolidin-2-on-1-yl)-ethyl acetate are obtained in the form of a colorless oil; b.p. 180° C./0.8 mm.Hg.